Cas no 1334149-38-0 (8-Aminobicyclo[3.2.1]octane-3-carboxylic acid)

• Product Name: 8-Aminobicyclo[3.2.1]octane-3-carboxylic acid
• CAS No: 1334149-38-0
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD19686520
• CID: 2136207
• Update Time: 2025-11-06

8-Aminobicyclo[3.2.1]octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-amino-Bicyclo[3.2.1]octane-3-carboxylic acid
• 8-aminobicyclo[3.2.1]octane-3-carboxylic acid
• FCH1192313
• 8-Aminobicyclo[3.2.1]octane-3-carboxylic acid

• MDL： MFCD19686520
• Inchi： 1S/C9H15NO2/c10-8-5-1-2-6(8)4-7(3-5)9(11)12/h5-8H,1-4,10H2,(H,11,12)
• InChI Key： DJEQLHGDLSGBEQ-UHFFFAOYSA-N
• SMILES： OC(C1CC2CCC(C1)C2N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 191
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 8-Aminobicyclo[3.2.1]octane-3-carboxylic acid

Comprehensive Overview of 8-Aminobicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 1334149-38-0)

8-Aminobicyclo[3.2.1]octane-3-carboxylic acid (CAS No. 1334149-38-0) is a bicyclic organic compound with significant potential in pharmaceutical and biochemical research. This compound features a unique bicyclo[3.2.1]octane scaffold, which is increasingly studied for its conformational rigidity and ability to mimic peptide structures. Researchers are particularly interested in its carboxylic acid and amine functional groups, which make it a versatile building block for drug discovery and material science applications.

The structural uniqueness of 8-Aminobicyclo[3.2.1]octane-3-carboxylic acid has sparked interest in its potential as a peptidomimetic agent. Peptidomimetics are compounds that mimic peptides but offer enhanced stability and bioavailability, addressing one of the biggest challenges in drug development. With the growing demand for novel therapeutics targeting metabolic disorders and neurodegenerative diseases, this compound is gaining traction in medicinal chemistry circles. Its rigid bicyclic framework may also contribute to the development of advanced materials with tailored properties.

In recent years, the scientific community has focused on sustainable synthesis methods for complex organic molecules like 8-Aminobicyclo[3.2.1]octane-3-carboxylic acid. Green chemistry principles, such as catalytic efficiency and solvent minimization, are being applied to its production. This aligns with broader industry trends toward environmentally friendly chemical processes. Additionally, computational tools like molecular docking and quantum mechanics simulations are being used to predict its interactions with biological targets, accelerating its application in drug design.

Another area of interest is the compound's potential role in bioorthogonal chemistry, where its reactive groups could enable selective labeling or conjugation in biological systems. This has implications for diagnostic imaging and targeted drug delivery, two rapidly advancing fields in biomedicine. Researchers are also exploring its utility in enzyme inhibition, particularly for enzymes involved in inflammatory pathways, which could lead to new treatments for chronic diseases.

From a commercial perspective, 8-Aminobicyclo[3.2.1]octane-3-carboxylic acid is part of a growing market for high-value intermediates in fine chemical synthesis. Its CAS No. 1334149-38-0 is frequently searched in chemical databases, reflecting its relevance in both academic and industrial settings. As the demand for custom synthesis and contract research services expands, this compound is likely to see increased adoption in collaborative R&D projects.

In summary, 8-Aminobicyclo[3.2.1]octane-3-carboxylic acid represents a compelling case study at the intersection of organic synthesis, drug discovery, and materials science. Its multifaceted applications and alignment with cutting-edge research trends position it as a compound to watch in the coming years. Whether for developing next-generation therapeutics or innovative materials, its potential remains largely untapped, offering ample opportunities for future exploration.